Phorbol 12-myristate 13-acetate

• CAS No.: 16561-29-8
• Product Name: Phorbol 12-myristate 13-acetate
• Molecular Formula: C8H8HgO2; CH3COOHgC6H5; C36H56O8
• Molecular Weight: 616.8 g/mol
• IUPAC Name: (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-acetoxy-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-1H-cyclopropa[3,4]benzo[1,2-e]azulen-9-yl tetradecanoate
• Standard InChI: InChI=1S/C36H56O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-29(39)43-32-24(3)35(42)27(30-33(5,6)36(30,32)44-25(4)38)20-26(22-37)21-34(41)28(35)19-23(2)31(34)40/h19-20,24,27-28,30,32,37,41-42H,7-18,21-22H2,1-6H3/t24-,27+,28-,30-,32-,34-,35-,36-/m1/s1
• Standard InChIKey: PHEDXBVPIONUQT-RGYGYFBISA-N
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)O[C@@H]1[C@H]([C@]2([C@@H](C=C(C[C@]3([C@H]2C=C(C3=O)C)O)CO)[C@H]4[C@@]1(C4(C)C)OC(=O)C)O)C
• SMILES: CCCCCCCCCCCCCC(O[C@]1([H])[C@@]([C@@]2(O)[C@@]([C@]([C@@]13OC(C)=O)([H])C3(C)C)([H])C=C(CO)C[C@@]4(O)[C@@]2([H])C=C(C4=O)C)([H])C)=O
• Canonical SMILES: CCCCCCCCCCCCCC(=O)OC1C(C2(C(C=C(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C
• Appearance: Solid powder
• Colorform: Oil; White crystals; Colorless powder; Amorphous film, solid
• Density: Relative density of the vapour/air-mixture at 20 °C (air = 1): 1
• Flash Point: 37.8 °C c.c.
• Melting Point: 162 °F (NTP, 1992); 50-70 °C (melting pt-freezing pt)
• Physical Description: 12-o-tetradecanoylphorbol-13-acetate appears as white crystals. (NTP, 1992); ODOURLESS HYGROSCOPIC WHITE OR WHITE-YELLOW CRYSTALLINE POWDER.
• Description: Tetradecanoylphorbol Acetate is a phorbol ester with potential antineoplastic effects. Tetradecanoylphorbol acetate (TPA) induces maturation and differentiation of hematopoietic cell lines, including leukemic cells. This agent may induce gene expression and protein kinase C (PKC) activity. In addition to potential antineoplastic effects, TPA may exhibit tumor promoting activity. (NCI04); 12-o-tetradecanoylphorbol-13-acetate appears as white crystals. (NTP, 1992); Phorbol 13-acetate 12-myristate is a phorbol ester that is phorbol in which the hydroxy groups at the cyclopropane ring juction (position 13) and the adjacent carbon (position 12) have been converted into the corresponding acetate and myristate esters. It has a role as a protein kinase C agonist and an antineoplastic agent. It is an acetate ester, a tetradecanoate ester, a diester, a tertiary alpha-hydroxy ketone and a phorbol ester.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Practically insoluble (NTP, 1992); Insoluble in water; Soluble in DMSO (25 mg/mL), 100% ethanol (25 mg/mL), acetone, ether, DMF, methanol, and chloroform; insoluble in aqueous buffers; Solubility in water, g/100ml at 20 °C: 0.44 (very poor)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 12 Myristoyl 13 acetylphorbol; 12 O Tetradecanoyl Phorbol 13 Acetate; 12-Myristoyl-13-acetylphorbol; 12-O-Tetradecanoyl Phorbol 13-Acetate; 13-Acetate, 12-O-Tetradecanoyl Phorbol; Acetate, Phorbol Myristate; Acetate, Tetradecanoylphorbol; Myristate Acetate, Phorbol; Phorbol 13-Acetate, 12-O-Tetradecanoyl; Phorbol Myristate Acetate; Tetradecanoylphorbol Acetate; Tetradecanoylphorbol Acetate, 4a alpha Isomer; Tetradecanoylphorbol Acetate, 4a alpha-Isome
• Vapor Density: Relative vapor density (air = 1): 11.6
• Vapor Pressure: 1.8X10-17 mm Hg at 25 °C (est); Vapor pressure, Pa at 25 °C: 0.016
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PubMed PMID: 25518925; PubMed Central PMCID: PMC4332032.; 4: Song YS, Kim MS, Lee DH, Oh DK, Yoon DY. 15-Hydroxyeicosatetraenoic Acid Inhibits Phorbol-12-Myristate-13-Acetate-Induced MUC5AC Expression in NCI-H292 Respiratory Epithelial Cells. J Microbiol Biotechnol. 2015 May;25(5):589-97. PubMed PMID: 25649981.; 5: Song JK, Lee CH, Hwang SM, Joo BS, Lee SY, Jung JS. Effect of phorbol 12-myristate 13-acetate on the differentiation of adipose-derived stromal cells from different subcutaneous adipose tissue depots. Korean J Physiol Pharmacol. 2014 Aug;18(4):289-96. doi: 10.4196/kjpp.2014.18.4.289. PubMed PMID: 25177160; PubMed Central PMCID: PMC4146630.; 6: Nishiura H, Yamanegi K, Kawabe M, Kato-Kogoe N, Yamada N, Nakasho K. Annexin A3 plays a role in cytoplasmic calcium oscillation by extracellular calcium in the human promyelocytic leukemia HL-60 cells differentiated by phorbol-12-myristate-13-acetate. Exp Mol Pathol. 2014 Oct;97(2):241-6. doi: 10.1016/j.yexmp.2014.07.010. 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Failure of matrix metalloproteinase-9 dimer induction by phorbol 12-myristate 13-acetate in normal human cell lines. Oncol Lett. 2015 Jun;9(6):2871-2873. PubMed PMID: 26137162; PubMed Central PMCID: PMC4473710.; 11: Mukherjee S, Sengupta Bandyopadhyay S. Phorbol-12-myristate-13-acetate (PMA) mediated transcriptional regulation of Oncostatin-M. Cytokine. 2016 Dec;88:209-213. doi: 10.1016/j.cyto.2016.09.006. PubMed PMID: 27676154.; 12: Hirose K, Monzen S, Sato H, Sato M, Aoki M, Hatayama Y, Kawaguchi H, Narita Y, Takai Y, Kashiwakura I. Megakaryocytic differentiation in human chronic myelogenous leukemia K562 cells induced by ionizing radiation in combination with phorbol 12-myristate 13-acetate. J Radiat Res. 2013 May;54(3):438-46. doi: 10.1093/jrr/rrs125. PubMed PMID: 23263730; PubMed Central PMCID: PMC3650750.; 13: Murao S, Gemmell MA, Callaham MF, Anderson NL, Huberman E. Control of macrophage cell differentiation in human promyelocytic HL-60 leukemia cells by 1,25-dihydroxyvitamin D3 and phorbol-12-myristate-13-acetate. Cancer Res. 1983 Oct;43(10):4989-96. PubMed PMID: 6576856.; 14: White JR, Huang CK, Hill JM Jr, Naccache PH, Becker EL, Sha'afi RI. Effect of phorbol 12-myristate 13-acetate and its analogue 4 alpha-phorbol 12,13-didecanoate on protein phosphorylation and lysosomal enzyme release in rabbit neutrophils. J Biol Chem. 1984 Jul 10;259(13):8605-11. PubMed PMID: 6429145.; 15: Kim EC, Lee MJ, Shin SY, Seol GH, Han SH, Yee J, Kim C, Min SS. Phorbol 12-Myristate 13-Acetate Enhances Long-Term Potentiation in the Hippocampus through Activation of Protein Kinase Cδ and ε. Korean J Physiol Pharmacol. 2013 Feb;17(1):51-6. doi: 10.4196/kjpp.2013.17.1.51. PubMed PMID: 23440225; PubMed Central PMCID: PMC3579105.; 16: Dunphy WG, Delclos KB, Blumberg PM. Characterization of specific binding of [3H]phorbol 12,13-dibutyrate and [3H]phorbol 12-myristate 13-acetate to mouse brain. Cancer Res. 1980 Oct;40(10):3635-41. PubMed PMID: 7438048.; 17: Xu H, Ni P, Chen C, Yao Y, Zhao X, Qian G, Fan X, Ge S. SP1 suppresses phorbol 12-myristate 13-acetate induced up-regulation of human regucalcin expression in liver cancer cells. Mol Cell Biochem. 2011 Sep;355(1-2):9-15. doi: 10.1007/s11010-011-0833-2. PubMed PMID: 21526343.; 18: Qin MB, Huang JA, Liu SQ, Tang GD, Jiang HX. Inhibition of SPHK1 suppresses phorbol 12-myristate 13-acetate-induced metastatic phenotype in colorectal cancer HT-29 cells. Oncol Res. 2011;19(12):573-82. PubMed PMID: 22812190.; 19: Tijburg LB, Houweling M, Geelen JH, van Golde LM. Stimulation of phosphatidylethanolamine synthesis in isolated rat hepatocytes by phorbol 12-myristate 13-acetate. Biochim Biophys Acta. 1987 Nov 21;922(2):184-90. PubMed PMID: 2823905.; 20: Tada T, Aki K, Oboshi W, Kawazoe K, Yasui T, Hosoi E. Evaluation of effects of various drugs on platelet functions using phorbol 12-myristate 13-acetate-induced megakaryocytic human erythroid leukemia cells. Drug Des Devel Ther. 2016 Sep 26;10:3099-3107. Erratum in: Drug Des Devel Ther. 2017 Feb 08;11:371. PubMed PMID: 27713620; PubMed Central PMCID: PMC5045028.
• PubChem Compound: 27924
• Last Modified: Nov 11 2021